Cas no 7668-02-2 (4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione)

• Product Name: 4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
• CAS No: 7668-02-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 982852
• PubChem ID: 268319
• Update Time: 2025-04-20

4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,8-dihydro-1,8-naphthyridine-2,7-dione
• 4-methyl-1,8-naphthyridine-2,7-diol;
• SCHEMBL17407740
• 4-methyl-1,8-naphthyridine-2,7(1h,8h)-dione
• 4-methyl-1,8-naphthyridine-2,7-diol
• 7668-02-2
• AKOS024323363
• NSC-108479
• 4-methyl[1,8]naphthyridine-2,7-diol
• NSC108479
• SCHEMBL11591322
• DTXSID70296251
• DB-218973

• Inchi： 1S/C9H8N2O2/c1-5-4-8(13)11-9-6(5)2-3-7(12)10-9/h2-4H,1H3,(H2,10,11,12,13)
• InChI Key： DYXXFJOZBXIFML-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=CC(NC=2N1)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 65.72000
• LogP: 0.52480